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Compound of Interest

Compound Name: 3-Propylphenol

Cat. No.: B1220475

For immediate release: This document provides essential safety and logistical information for
the proper disposal of 3-Propylphenol, ensuring the safety of laboratory personnel and
compliance with environmental regulations. Researchers, scientists, and drug development
professionals should adhere to these procedures to minimize risks associated with this
hazardous chemical.

3-Propylphenol is a corrosive and toxic compound that requires careful handling and disposal.
[1][2] Improper disposal can lead to environmental contamination and health hazards. This
guide outlines the necessary steps for the safe segregation, storage, and disposal of 3-
Propylphenol waste.

Key Safety and Handling Data

A thorough understanding of the properties of 3-Propylphenol is crucial for safe handling. The
following table summarizes key quantitative data for this compound.
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Property Value Source

Molecular Weight 136.19 g/mol [1]

Melting Point 26.00 °C The Good Scents Company
Boiling Point 228.00 °C The Good Scents Company
Flash Point 93 °C (199.4 °F) - closed cup

H302+H312 (Harmful if

swallowed or in contact with

skin), H314 (Causes severe
GHS Hazard Codes )

skin burns and eye damage),

H335 (May cause respiratory

irritation)

UN Number 3145 [3]

8A - Combustible corrosive
Storage Class )
hazardous materials

Detailed Disposal Protocol

The recommended method for the disposal of 3-Propylphenol is through an approved
hazardous waste disposal plant, typically via incineration.[3] Adherence to the following step-
by-step protocol is mandatory for all laboratory personnel.

1. Personal Protective Equipment (PPE): Before handling 3-Propylphenol waste, ensure you
are wearing the appropriate PPE:

o Eye Protection: Chemical safety goggles or a face shield.[3]
» Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber).[3]

o Body Protection: A fully buttoned lab coat. For larger quantities or where splashing is a risk, a
chemical-resistant apron is recommended.[3]

» Respiratory Protection: All handling of 3-Propylphenol waste should be conducted in a well-
ventilated area, preferably within a chemical fume hood.[3][4]
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3.

. Waste Segregation and Collection:

Pure Compound and Concentrated Solutions: Collect all waste 3-Propylphenol and its
concentrated solutions in a dedicated, leak-proof, and clearly labeled hazardous waste
container. The container should be made of a compatible material such as glass or
polyethylene.

Contaminated Labware and Debris: All disposable items that have come into contact with 3-
Propylphenol, including pipette tips, gloves, and absorbent materials used for spills, must
be considered hazardous waste.[4] These items should be collected in a separate, clearly
labeled container.

Do Not Mix: Never mix 3-Propylphenol waste with other chemical waste streams unless
explicitly instructed to do so by your institution's Environmental Health and Safety (EHS)
department.

Labeling of Waste Containers: Properly label all waste containers with the following

information:

The words "Hazardous Waste"

The full chemical name: "3-Propylphenol"”

The concentration and composition of the waste.
The date the waste was first added to the container.

The specific hazards associated with the chemical (e.g., "Corrosive," "Toxic").

. Storage of Hazardous Waste:

Store waste containers in a designated and secure hazardous waste accumulation area.
Ensure the storage area is cool, dry, and well-ventilated.[5]
Keep containers tightly closed when not in use.[5]

Store containers below eye level to minimize the risk of spills and injuries.[5]
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5. Arranging for Disposal:
» Contact your institution's EHS department to schedule a pickup for your hazardous waste.

e Do not attempt to dispose of 3-Propylphenol down the sink or in the regular trash.[5] This is
a direct violation of safety protocols and environmental regulations.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-
Propylphenol.
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Caption: Disposal workflow for 3-Propylphenol waste.
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Spill Management

In the event of a 3-Propylphenol spill, the following steps should be taken:
o Evacuate: Immediately evacuate the affected area.

 Alert: Notify your supervisor and your institution's EHS department.

» Ventilate: Ensure the area is well-ventilated.

o Cleanup (if trained): For small spills, trained personnel wearing appropriate PPE can use an
inert absorbent material to clean up the spill. The absorbent material must then be collected
and disposed of as hazardous waste. For large spills, await the arrival of the emergency
response team.[6]

By following these procedures, you contribute to a safer laboratory environment and ensure the
responsible management of hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1220475#3-propylphenol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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